Benzyl 2-methyl-3-oxobutanoate

• CAS RN: 37526-93-5
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: benzyl 2-methyl-3-oxobutanoate
• InChI: InChI=1S/C12H14O3/c1-9(10(2)13)12(14)15-8-11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3
• InChI Key: OKNHVWOSKITDKX-UHFFFAOYSA-N
• SMILES: CC(C(=O)C)C(=O)OCC1=CC=CC=C1

Description

Benzyl 2-methyl-3-oxobutanoate is a benzyl ester obtained by the formal condensation of the carboxy group of 2-methylacetoacetic acid with the hydroxy group of benzyl alcohol. It is a fatty acid ester, a beta-ketoester, a methyl ketone and a benzyl ester. It derives from a 2-methylacetoacetic acid.

Scientific Research Applications

• Synthesis and Characterization of Novel Compounds :

  • Benzyl 2-methyl-3-oxobutanoate has been utilized in the synthesis of various novel compounds, showcasing its versatility in chemical reactions. For example, it was used in the synthesis of ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate, demonstrating effective routes for direct synthesis through annulation methods (Naveen et al., 2021).

• Chemical Material Synthesis :

  • The compound has been used in the development of chemical materials, such as in the deposition of copper films from bis(alkyl 3-oxobutanoato)copper(II) compounds where benzyl 2-methyl-3-oxobutanoate was a key component. This demonstrated its application in low-temperature film deposition with implications in material science (Hwang et al., 1996).

• Enzymatic Reduction Studies :

  • In biochemical research, benzyl 2-methyl-3-oxobutanoate has been studied for its role in enzymatic reductions. An enzyme from Klebsiella pneumoniae was found to catalyze the reduction of this compound, highlighting its potential in biocatalysis and enzymology studies (Miya et al., 1996).

• Development of Organic Catalysts :

  • Research has also explored its use in the development of organic catalysts. The compound has been involved in reactions facilitating the construction of novel heterocyclic compounds, demonstrating its role in catalysis and organic synthesis (Rajkumar et al., 2015).

• Antimicrobial Activity Research :

  • The compound has been synthesized and characterized for potential antimicrobial activities. Research has investigated its structural properties and biological implications, showing its application in medicinal chemistry (Kariyappa et al., 2016).